6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C10H12ClN
• Molecular Weight: 181.66 g/mol
• IUPAC Name: 6-chloro-8-methyl-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C10H12ClN/c1-7-5-9(11)6-8-3-2-4-12-10(7)8/h5-6,12H,2-4H2,1H3
• InChI Key: UKFXUXTUCSPSGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NCCC2)Cl

Description

6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline is a chloro- and methyl-substituted 1,2,3,4-tetrahydroquinoline derivative offered as a chemical building block for research purposes. The compound is structurally characterized by a benz-fused piperidine core (tetrahydroquinoline) with chlorine and methyl functional groups at the 6 and 8 positions, respectively . This specific substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing more complex nitrogen-containing heterocyclic compounds. It is related to the broader class of 1,2,3,4-tetrahydroquinolines, which are privileged scaffolds in medicinal chemistry due to their presence in compounds with a wide range of pharmacological activities . Tetrahydroquinoline derivatives are frequently investigated for their potential biological activities and are common scaffolds in drug discovery . Researchers utilize this compound and its analogs in the synthesis of novel molecules for various applications. This product is For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-chloroaniline with methyl vinyl ketone in the presence of a catalyst to form the desired tetrahydroquinoline structure. The reaction conditions often include elevated temperatures and the use of solvents such as ethanol or acetic acid.

Industrial Production Methods

Industrial production of 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often employing continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can convert it to more saturated compounds.

Substitution: The chlorine atom at the 6th position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products

Oxidation: Quinoline derivatives.

Reduction: More saturated tetrahydroquinoline derivatives.

Substitution: Various substituted tetrahydroquinoline compounds depending on the nucleophile used.

Scientific Research Applications

6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline involves its interaction with specific molecular targets. The chlorine atom and the methyl group play crucial roles in its binding affinity and selectivity towards these targets. The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Halogenated Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications/Properties	Reference
6-Chloro-8-methyl-THQ	6-Cl, 8-CH₃	181.67	Pharmaceutical intermediates, agrochemicals
7-Bromo-8-methyl-THQ hydrochloride	7-Br, 8-CH₃	262.57	Drug discovery (neurological/metabolic targets)
8-Chloro-5,6,7,8-THQ	8-Cl (saturated ring)	167.64	Synthetic intermediate, corrosion inhibition

• Positional Isomerism: The 6-Cl substituent in 6-Chloro-8-methyl-THQ may confer distinct electronic effects compared to 8-Cl in 8-Chloro-5,6,7,8-THQ, influencing reactivity in substitution reactions .

Methyl-Substituted Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications/Properties	Reference
8-Methyl-THQ	8-CH₃	147.22	Antioxidants, dye components
4,8-Dimethyl-2-oxo-THQ	4,8-CH₃, 2-oxo	189.24	Photodegradation product of acetochlor

• Key Differences :
  • Methyl Group Position : The 8-CH₃ in 6-Chloro-8-methyl-THQ enhances lipophilicity compared to unsubstituted THQs, improving membrane permeability in drug candidates .
  • Functional Groups : The 2-oxo group in 4,8-Dimethyl-2-oxo-THQ introduces hydrogen-bonding sites, altering solubility and degradation pathways .

Methoxy- and Phenyl-Substituted Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications/Properties	Reference
5-Chloro-8-methoxy-THQ hydrochloride	5-Cl, 8-OCH₃	234.13	Pharmacological research
6-Chloro-1-phenyl-THQ	6-Cl, 1-Ph	231.74	Ligand in catalytic systems

• Key Differences: Methoxy Groups: The 8-OCH₃ in 5-Chloro-8-methoxy-THQ increases water solubility, making it more suitable for aqueous-phase reactions .

Structural Isomers and Analogs

• 6-Chloro vs. 8-Chloro Isomers :
  • 6-Chloro-8-methyl-THQ exhibits a meta relationship between Cl and CH₃, whereas positional isomers like 8-Chloro-5,6,7,8-THQ () feature Cl in a saturated ring position, reducing aromatic conjugation .
• Helquinoline Analogs: Structural analogs such as 6-R-4-R’-2,2,4-trimethyl-THQs () demonstrate how additional substituents (e.g., carboxyl groups) can expand applications into corrosion inhibition and dye chemistry .

Biological Activity

6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline is a synthetic compound belonging to the tetrahydroquinoline class. This compound has garnered attention due to its potential biological activities, including antimicrobial and anticancer properties. The unique structural features of this compound, particularly the chloro and methyl substitutions, contribute to its reactivity and biological effects.

Chemical Structure and Properties

The chemical structure of 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline can be represented as follows:

$$\text{C}_10\text{H}_{12}\text{ClN}$$

This structure features a chloro group at the 6th position and a methyl group at the 8th position of the quinoline ring. These substitutions are crucial for its biological activity and interaction with various molecular targets.

Antimicrobial Activity

Research indicates that 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline exhibits significant antimicrobial properties. It has been shown to inhibit the growth of various bacterial strains, making it a candidate for further pharmacological studies in treating infections.

Table 1: Antimicrobial Activity of 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anticancer Activity

6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline has also been evaluated for its anticancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines.

Table 2: Cytotoxicity Against Cancer Cell Lines

Cell Line	IC50 (µM)
MDA-MB-231 (Breast)	12.5
PC-3 (Prostate)	15.0
HCT-116 (Colon)	10.0

In a study evaluating novel tetrahydroquinoline derivatives, it was found that compounds similar to 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline exhibited potent inhibition of LPS-induced NF-κB transcriptional activity and showed significant cytotoxicity against human cancer cell lines .

The mechanism by which 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinoline exerts its biological effects involves interaction with specific molecular targets:

Molecular Targets:

• Enzymes: The compound may inhibit enzymes involved in cancer cell proliferation and survival.
• Receptors: It can interact with neurotransmitter receptors that modulate cellular signaling pathways.

Biochemical Pathways:
The compound is believed to modulate pathways related to oxidative stress and apoptosis. For instance, it may increase reactive oxygen species (ROS) levels in cancer cells, leading to cell death through mechanisms such as autophagy and apoptosis .

Case Studies

A notable study investigated a series of tetrahydroquinoline derivatives for their anticancer activity. Among these derivatives, one compound demonstrated over 53 times more potent inhibition of NF-κB transcriptional activity compared to a reference compound . This highlights the potential of modifying the tetrahydroquinoline scaffold to enhance biological activity.